Cas no 1804188-86-0 (2-Formyl-3-nitrophenylhydrazine)
2-Formyl-3-nitrophenylhydrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-Formyl-3-nitrophenylhydrazine
-
- Inchi: 1S/C7H7N3O3/c8-9-6-2-1-3-7(10(12)13)5(6)4-11/h1-4,9H,8H2
- InChI Key: CVZQSHJQXIBHEZ-UHFFFAOYSA-N
- SMILES: O=CC1C(=CC=CC=1NN)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 204
- XLogP3: 1
- Topological Polar Surface Area: 101
2-Formyl-3-nitrophenylhydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A250001058-250mg |
2-Formyl-3-nitrophenylhydrazine |
1804188-86-0 | 98% | 250mg |
646.00 USD | 2021-06-15 | |
| Alichem | A250001058-500mg |
2-Formyl-3-nitrophenylhydrazine |
1804188-86-0 | 98% | 500mg |
999.60 USD | 2021-06-15 | |
| Alichem | A250001058-1g |
2-Formyl-3-nitrophenylhydrazine |
1804188-86-0 | 98% | 1g |
1,853.50 USD | 2021-06-15 |
2-Formyl-3-nitrophenylhydrazine Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 2-Formyl-3-nitrophenylhydrazine
Research Brief on 2-Formyl-3-nitrophenylhydrazine (CAS: 1804188-86-0) in Chemical Biology and Pharmaceutical Applications
2-Formyl-3-nitrophenylhydrazine (CAS: 1804188-86-0) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic hydrazine derivative serves as a key intermediate in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and development. Its unique structural features, including the formyl and nitro functional groups, make it a valuable building block for designing novel bioactive molecules. Recent studies have explored its potential in medicinal chemistry, particularly in the development of enzyme inhibitors and antimicrobial agents.
In the context of synthetic chemistry, 2-Formyl-3-nitrophenylhydrazine has been employed as a precursor for the preparation of various nitrogen-containing heterocycles, such as indazoles and triazoles. These scaffolds are frequently found in pharmacologically active compounds, highlighting the importance of this intermediate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showcasing its role in targeting cancer-related pathways. The compound's reactivity allows for selective modifications, enabling researchers to fine-tune the pharmacological properties of the resulting molecules.
From a mechanistic perspective, the nitro group in 2-Formyl-3-nitrophenylhydrazine contributes to its electron-withdrawing properties, which can influence the compound's reactivity in nucleophilic substitution reactions. This characteristic has been exploited in the design of prodrugs, where the nitro group can be reduced in vivo to release active drug molecules. Recent advancements in bioorthogonal chemistry have also utilized this compound as a labeling reagent, taking advantage of its hydrazine moiety for selective conjugation with carbonyl-containing biomolecules. Such applications underscore its growing importance in chemical biology tools development.
The pharmaceutical potential of derivatives stemming from 2-Formyl-3-nitrophenylhydrazine has been extensively investigated in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported novel antibacterial agents derived from this compound, showing promising activity against multidrug-resistant Gram-positive pathogens. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall biosynthesis, suggesting a potential new mechanism of action. These findings open new avenues for addressing the global challenge of antibiotic resistance.
In conclusion, 2-Formyl-3-nitrophenylhydrazine (CAS: 1804188-86-0) represents a valuable chemical entity with diverse applications in pharmaceutical research and chemical biology. Its role as a synthetic intermediate for biologically active compounds, combined with its potential direct pharmacological applications, makes it a compound of significant interest. Ongoing research continues to explore its utility in drug discovery, with particular emphasis on developing targeted therapies for various diseases. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
1804188-86-0 (2-Formyl-3-nitrophenylhydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)